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Compound of Interest

Compound Name: Pentorex

Cat. No.: B1222034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of Pentorex (phenpentermine), an amphetamine-related compound. Adherence to

these procedures is critical for ensuring personnel safety and regulatory compliance in a

laboratory setting. Pentorex is classified as a stimulant of the amphetamine family and should

be handled as a potent compound.[1][2]

Personal Protective Equipment (PPE)
Given its classification as a potent compound, particularly when handled as a powder, a multi-

layered PPE approach is mandatory to prevent dermal, ocular, and respiratory exposure. The

open handling of potent powders should be avoided; contained systems are recommended.[3]

Table 1: Recommended Personal Protective Equipment for Handling Pentorex
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PPE Component Specification Purpose

Gloves
Double gloving with powder-

free nitrile gloves.

Prevents skin contact and

absorption. The outer glove

should be removed and

disposed of within the

containment area.

Gown

Disposable, solid-front gown

with long sleeves and tight-

fitting cuffs.

Protects skin and personal

clothing from contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes or

aerosolized particles.

Face Protection
Face shield (in addition to

goggles).

Required when there is a

significant risk of splashing.

Respiratory Protection
NIOSH-approved N95 or

higher-level respirator.

Prevents inhalation of

aerosolized Pentorex powder.

Necessary when handling the

powder outside of a primary

engineering control.

Engineering Controls
Ventilated enclosure, fume

hood, or glovebox isolator.

Provides primary containment

to minimize airborne particles

and operator exposure.[1][3]

Operational Plan: Donning and Doffing of PPE
The following workflow outlines the correct sequence for putting on (donning) and taking off

(doffing) PPE to minimize the risk of contamination.
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Donning Sequence (Clean Area)

Doffing Sequence (Anteroom/Exit)

Perform Hand Hygiene Don Gown Don Respirator Don Eye & Face Protection Don Inner Gloves Don Outer Gloves (over cuff)

Remove Outer Gloves Remove Gown Perform Hand Hygiene Remove Eye & Face Protection Remove Respirator Remove Inner Gloves Perform Hand Hygiene

Click to download full resolution via product page

Figure 1. Procedural workflow for donning and doffing of Personal Protective Equipment.

Disposal Plan for Pentorex and Contaminated
Materials
As a controlled substance, the disposal of Pentorex must be conducted in compliance with all

applicable federal and local regulations to prevent diversion.

Step-by-Step Disposal Procedure:

Segregation and Labeling:

Expired, unwanted, or damaged containers of Pentorex must be clearly labeled for

disposal and segregated from the active stock within a secure storage location.[4]

Contact a Reverse Distributor:

The disposal of controlled substances must be handled by a DEA-authorized "reverse

distributor."[2][4][5] Your institution’s Environmental Health & Safety (EHS) department can

provide a list of approved vendors.[4]

Documentation (Chain of Custody):
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For Schedule I and II substances, a DEA Form 222 is required for the transfer to the

reverse distributor.[2][6] For Schedule III-V substances, an invoice is typically used.[2][5]

Maintain all disposal records for a minimum of two years.[2][5]

Disposal of Contaminated Labware:

Non-recoverable waste: Empty vials or syringes containing only residual, non-recoverable

amounts of Pentorex can be disposed of in a biohazard sharps container.[4]

Recoverable waste: All labware with recoverable amounts of Pentorex, as well as grossly

contaminated PPE and cleaning materials, must be collected in designated, sealed

hazardous waste bags and disposed of through the reverse distributor.

Pentorex Identified for Disposal

Segregate and Clearly Label
'For Disposal'

Contact EHS to Schedule Pickup
with Reverse Distributor

Complete DEA Form 222
(or equivalent) for Transfer

Transfer to DEA-Authorized
Reverse Distributor

Retain All Disposal Records
for at least 2 Years
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Figure 2. Logical flow for the compliant disposal of Pentorex.

Quantitative Data
While a specific Occupational Exposure Limit (OEL) for Pentorex has not been established, it

is prudent to handle it as a highly potent compound, often requiring containment to levels below

1 µg/m³. The following toxicity data for the closely related compound, phentermine, is available.

Table 2: Acute Toxicity Data for Phentermine Hydrochloride

Route of Administration Species LD50 Value

Oral Rat 188 mg/kg

Oral Mouse 154 mg/kg

Intraperitoneal Rat 81 mg/kg

Subcutaneous Mouse 68 mg/kg

Data sourced from a Safety

Data Sheet for Phentermine

(hydrochloride) (CRM).[7]

Experimental Protocol: Synthesis of Phentermine
Hydrochloride (as a proxy for Pentorex)
The following is a representative protocol for the synthesis of phentermine hydrochloride, a

structurally similar compound to Pentorex. This protocol is adapted from publicly available

synthesis methods and should be performed by qualified personnel using all appropriate safety

precautions as outlined above.[8]

Materials:

Dimethyl benzyl alcohol

Acetic acid
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Propionitrile (or similar organic solvent)

Concentrated sulfuric acid

Inorganic strong base (e.g., NaOH)

Ether

Hydrogen chloride gas or hydrochloric acid

Procedure:

Acetamide Synthesis: a. In a reaction flask under an ice-water bath, add acetic acid and the

organic solvent. b. Slowly add dimethyl benzyl alcohol dropwise. c. After the addition is

complete, add concentrated sulfuric acid dropwise as a catalyst. d. Remove the ice-water

bath and allow the reaction to stir at room temperature. Monitor the reaction's progress using

an appropriate technique (e.g., TLC). e. Upon completion, quench the reaction by adding

water until the solution becomes turbid. f. Neutralize the solution by adding an inorganic

strong base to a pH of 6-8, which will precipitate the N-(1,1-dimethyl-phenethyl)acetamide

product. g. Isolate the solid product by vacuum filtration and wash with water.

Hydrolysis to Free Base: a. Dissolve the N-(1,1-dimethyl-phenethyl)acetamide in an

appropriate organic solvent. b. Add a solid inorganic strong base and heat the mixture to

reflux to facilitate hydrolysis. c. After cooling, add water and extract the phentermine free

base into an organic layer. d. Dry the organic layer and remove the solvent under reduced

pressure to yield the free base as an oil.

Salt Formation: a. Dissolve the phentermine free base oil in ether. b. Under an ice bath,

bubble dry hydrogen chloride gas through the solution or add a solution of hydrochloric acid

until precipitation of the hydrochloride salt is complete. c. Collect the solid phentermine

hydrochloride by vacuum filtration, wash with cold ether, and dry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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